Cas no 2488870-67-1 ((2R,5S)-2-Cyclopropyl-5-(4-fluorophenyl)pyrrolidine)

• Product Name: (2R,5S)-2-Cyclopropyl-5-(4-fluorophenyl)pyrrolidine
• CAS No: 2488870-67-1
• MF: C₁₃H₁₆FN
• MW: 205.271246910095
• MDL: MFCD34562165
• CID: 5612824
• PubChem ID: 146633790
• Update Time: 2025-10-27

(2R,5S)-2-Cyclopropyl-5-(4-fluorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• EN300-33347054
• SCHEMBL22039592
• (2R,5S)-2-Cyclopropyl-5-(4-fluorophenyl)pyrrolidine
• 2488870-67-1
• Pyrrolidine, 2-cyclopropyl-5-(4-fluorophenyl)-, (2R,5S)-

• MDL： MFCD34562165
• Inchi： 1S/C13H16FN/c14-11-5-3-10(4-6-11)13-8-7-12(15-13)9-1-2-9/h3-6,9,12-13,15H,1-2,7-8H2/t12-,13+/m1/s1
• InChI Key： MEYVGASQKSJGTG-OLZOCXBDSA-N
• SMILES： FC1C=CC(=CC=1)[C@@H]1CC[C@H](C2CC2)N1

Computed Properties

• Exact Mass: 205.126677677g/mol
• Monoisotopic Mass: 205.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.140±0.06 g/cm3(Predicted)
• Boiling Point: 290.1±33.0 °C(Predicted)
• pka: 10.19±0.10(Predicted)

Additional information on (2R,5S)-2-Cyclopropyl-5-(4-fluorophenyl)pyrrolidine

Recent Advances in the Study of (2R,5S)-2-Cyclopropyl-5-(4-fluorophenyl)pyrrolidine (CAS: 2488870-67-1)

The compound (2R,5S)-2-Cyclopropyl-5-(4-fluorophenyl)pyrrolidine (CAS: 2488870-67-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral pyrrolidine derivative is being explored for its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel central nervous system (CNS) therapeutics. Recent studies have highlighted its utility in the design of selective enzyme inhibitors and receptor modulators, making it a compound of interest for pharmaceutical research.

One of the primary focuses of current research is the compound's stereospecific interactions with biological targets. The (2R,5S) configuration has been shown to exhibit enhanced binding affinity and selectivity compared to its stereoisomers. This property is particularly valuable in the development of drugs targeting neurological disorders, where specificity is crucial to minimize off-target effects. Recent publications have demonstrated its efficacy in preclinical models of Parkinson's disease and depression, suggesting a promising avenue for further investigation.

In addition to its therapeutic potential, (2R,5S)-2-Cyclopropyl-5-(4-fluorophenyl)pyrrolidine has also been studied for its chemical properties. The presence of the cyclopropyl and fluorophenyl groups contributes to its stability and bioavailability, which are critical factors in drug development. Recent synthetic methodologies have optimized the production of this compound, enabling larger-scale studies and facilitating its incorporation into more complex drug candidates. These advancements underscore the compound's versatility and its growing importance in medicinal chemistry.

Another area of interest is the compound's potential as a scaffold for the development of new chemical entities. Researchers have utilized its rigid pyrrolidine core to design derivatives with modified pharmacological profiles. For instance, recent work has explored the introduction of additional functional groups to enhance its interaction with specific biological targets. These modifications have yielded compounds with improved potency and reduced toxicity, further validating the utility of (2R,5S)-2-Cyclopropyl-5-(4-fluorophenyl)pyrrolidine as a foundational structure in drug discovery.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, pharmacokinetics, and potential side effects need to be addressed in future studies. However, the ongoing research efforts and the compound's demonstrated potential suggest that it could play a significant role in the next generation of CNS therapeutics. As such, (2R,5S)-2-Cyclopropyl-5-(4-fluorophenyl)pyrrolidine remains a focal point of innovation in the field of chemical biology and medicinal chemistry.